Cas no 168104-48-1 (1H-Indole, 3-butyl-2-phenyl-)

• Product Name: 1H-Indole, 3-butyl-2-phenyl-
• CAS No: 168104-48-1
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 1349186
• Update Time: 2024-08-17

1H-Indole, 3-butyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-butyl-2-phenyl-

• Inchi： 1S/C18H19N/c1-2-3-11-16-15-12-7-8-13-17(15)19-18(16)14-9-5-4-6-10-14/h4-10,12-13,19H,2-3,11H2,1H3
• InChI Key： MCNODFKTRAXEPG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCCC)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 249.15187

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Melting Point: 57-59 °C
• Boiling Point: 439.5±24.0 °C(Predicted)
• PSA: 15.79
• pka: 17.14±0.30(Predicted)